Cefotiam hexetil hydrochloride

Description

Cefotiam hexetil hydrochloride is a hydrochloride salt of cefotiam hexetil, which is an ester prodrug of cefotiam designed for parenteral use . Cefotiam itself is a semi-synthetic, beta-lactam cephalosporin antibiotic that exhibits antibacterial activity . Following the administration of cefotiam hexetil hydrochloride, the ester bond is cleaved, which results in the release of the active cefotiam . Cefotiam is a third-generation cephalosporin antibiotic with broad-spectrum activity against both Gram-positive and Gram-negative bacteria, but it is ineffective against Pseudomonas aeruginosa .

As a prodrug, cefotiam hexetil hydrochloride is utilized for the treatment of mild to moderate acute bacterial infections, specifically those affecting the respiratory and urinary systems . Cefotiam has received approval for parenteral use as a prophylactic measure against surgical infections and postoperative infections, as well as for conditions such as bacterial septicemia, bone and joint infections, cholangitis, cholecystitis, peritonitis, prostatitis, pyelonephritis, respiratory tract infections, and skin and soft tissue infections . It is also indicated for infections caused by susceptible organisms, including cystitis and urethritis . Cefotiam was first approved in Japan in January 1990 for various indications, including abscesses, burn infections, cystitis, dacryocystitis, and a range of infections caused by specific bacteria such as Escherichia coli, Haemophilus influenzae, and Streptococcus pneumoniae .

Another similar compound is Cefotiam hexetil, which is the 1-(cyclohexyloxycarbonyloxy) ethyl ester of cefotiam and is also used as a prodrug for cefotiam . Cefotiam's bactericidal action arises from the inhibition of cell wall synthesis through its affinity for penicillin-binding proteins (PBPs) .

• CAS No.: 95789-30-3
• Product Name: Cefotiam hexetil hydrochloride
• Molecular Formula: C27H38ClN9O7S3
• Molecular Weight: 732.3 g/mol
• IUPAC Name: 1-cyclohexyloxycarbonyloxyethyl (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)acetyl]amino]-3-[[1-[2-(dimethylamino)ethyl]tetrazol-5-yl]sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C27H37N9O7S3.ClH/c1-15(42-27(40)43-18-7-5-4-6-8-18)41-24(39)21-16(13-46-26-31-32-33-35(26)10-9-34(2)3)12-44-23-20(22(38)36(21)23)30-19(37)11-17-14-45-25(28)29-17;/h14-15,18,20,23H,4-13H2,1-3H3,(H2,28,29)(H,30,37);1H/t15?,20-,23-;/m1./s1
• Standard InChIKey: HXCPCXZEHGGNIV-UCYVGVNQSA-N
• SMILES: CC(OC(=O)C1=C(CSC2N1C(=O)C2NC(=O)CC3=CSC(=N3)N)CSC4=NN=NN4CCN(C)C)OC(=O)OC5CCCCC5.Cl.Cl
• Canonical SMILES: CC(OC(=O)C1=C(CSC2N1C(=O)C2NC(=O)CC3=CSC(=N3)N)CSC4=NN=NN4CCN(C)C)OC(=O)OC5CCCCC5.Cl
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: (6R,7R)-7-[[(2-Amino-4-thiazolyl)acetyl]amino]-3-[[[1-[2-(dimethylamino)ethyl]-1H-tetrazol-5-yl]thio]methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic Acid 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl Ester Dihydrochloride; Pansporin T; SCE 2174
• PubChem Compound: 21125311
• Last Modified: Aug 15 2023